Cas no 631-36-7 (tetraethylsilane)

• Product Name: tetraethylsilane
• CAS No: 631-36-7
• MF: C₈H₂₀Si
• MW: 144.3299036026
• MDL: MFCD00009019
• CID: 39289
• PubChem ID: 87577311
• Update Time: 2025-04-18

tetraethylsilane Chemical and Physical Properties

Names and Identifiers

• tetraethylsilane
• Tetraethylsilicon
• (C2H5)4Si
• FT-0632679
• D92485
• NS00042387
• Silane, tetraethyl-
• T1552
• TL 245
• InChI=1/C8H20Si/c1-5-9(6-2,7-3)8-4/h5-8H2,1-4H
• Tetraethylsilane, 99%
• EINECS 211-155-0
• MFCD00009019
• DTXSID1060891
• Q19756552
• AKOS015838476
• 631-36-7
• Dimethylpermethylzirconocene
• SY049672
• Silane, tetraethyl
• DTXCID4043644
• DB-054410

• MDL： MFCD00009019
• Inchi： 1S/C8H20Si/c1-5-9(6-2,7-3)8-4/h5-8H2,1-4H3
• InChI Key： VCZQFJFZMMALHB-UHFFFAOYSA-N
• SMILES： [Si](CC)(CC)(CC)CC
• BRN： 1732768

Computed Properties

• Exact Mass: 144.13300
• Monoisotopic Mass: 144.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 47.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.761 g/mL at 25 °C(lit.)
• Melting Point: −82.5 °C (lit.)
• Boiling Point: 155°C
• Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
• Refractive Index: n20/D 1.4263(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 3.51480
• Solubility: It is miscible with water.

tetraethylsilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36
• RTECS：VV5500000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Other Chemical Reagents Organic Metal Reagents